Cas no 475-67-2 (Isocorydine)
Isocorydine is an aporphine alkaloid naturally occurring in various plant species, notably within the Corydalis and Dicentra genera. It exhibits potential pharmacological properties, including anti-inflammatory, antihypertensive, and neuroprotective effects, making it a compound of interest in medicinal chemistry research. Isocorydine's structural features contribute to its ability to interact with adrenergic and dopaminergic receptors, suggesting applications in cardiovascular and neurological studies. Its moderate lipophilicity allows for reasonable membrane permeability, facilitating bioavailability in preclinical models. The compound is typically isolated via chromatographic techniques, ensuring high purity for research purposes. As a reference standard, Isocorydine is valued for its role in elucidating alkaloid biosynthesis pathways and exploring structure-activity relationships.
Isocorydine structure
Product Name:Isocorydine
Isocorydine Chemical and Physical Properties
Names and Identifiers
-
- Isocorydine
- (+)-Isocorynoline
- ISOCORYDINE HYDROCHLORIDE
- artabotrin
- d-isocorydine
- luteanin
- LUTEANINE
- (+)-Isocorydine
- Uzokoridin
- L-(+)-Isocorydine
- Isocorydine (+)
- S-(+)-Isocorydine
- Luteanine (VAN)
- Lindcarpine, N,O-dimethyl-
- Artabotrine
- (S)-isocorydine
- S-ISOCORYDINE (+)
- Luteanine (aporphine)
- 3B5E87JEOX
- C09549
- BRD-K37049577-001-08-5
- Prestwick3_000597
- KBio1_001557
- ISOCORYDINE, (+)-
- NCGC00178615-01
- NCGC00016453-08
- 4H-Dibenzo[de,g]quinolin-11-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (6aS)-
- NCGC00016453-02
- HMS1569H16
- BSPBio_000474
- A902020
- 6A-.ALPHA.-APORPHIN-11-OL, 1,2,10-TRIMETHOXY-
- AC-35030
- SPBio_002693
- KBio3_001753
- SDCCGMLS-0066694.P001
- Aporphin-11-ol, 1,2,10-trimethoxy-
- CS-0022943
- TNP00260
- 6a-alpha-APORPHIN-11-OL, 1,2,10-TRIMETHOXY-
- SpecPlus_000517
- 5-21-06-00132 (Beilstein Handbook Reference)
- NCGC00142508-01
- NSC-645316
- 4H-DIBENZO(DE,G)QUINOLIN-11-OL, 5,6,6A,7-TETRAHYDRO-1,2,10-TRIMETHOXY-6-METHYL-, (6AS)-
- 475-67-2
- (+)-(S)-Isocorydine
- Prestwick0_000597
- KBio2_004255
- NCGC00016453-05
- 4H-Dibenzo(de,g)quinolin-11-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (S)-
- Spectrum4_001699
- CCG-38732
- AKOS015896784
- I-7850
- Q27106973
- (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol
- S-Isocorydine(+)
- S-Luteanine
- Spectrum2_000566
- UNII-3B5E87JEOX
- HMS2096H16
- SR-01000841246-3
- CAS-475-67-2
- MLS002153898
- Spectrum3_000717
- Spectrum_001207
- SCHEMBL679908
- S-Artabotrine
- (9S)-4,15,16-trimethoxy-10-methyl-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2,4,6,13,15-hexaen-3-ol
- NSC-32979
- (S)-(+)-Isocorydine
- KBioGR_001998
- (+)-Isocorydin
- 6aalpha-Aporphin-11-ol, 1,2,10-trimethoxy-
- NS00067011
- (S)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol
- KBioSS_001687
- HMS2230M17
- HY-N2591
- DivK1c_006613
- Spectrum5_000378
- NSC645316
- ISOCORYDINE [MI]
- SR-01000841246
- DTXSID201023580
- SPECTRUM1500860
- BRN 0094792
- NCGC00178615-02
- KBio2_001687
- BPBio1_000522
- Prestwick1_000597
- HMS3886N20
- 1,2,10-Trimethoxy-6a-alpha-Aporphin-11-ol
- CHEMBL489525
- BSPBio_002533
- KBio2_006823
- CHEBI:6000
- SR-01000841246-4
- s9258
- BRD-K37049577-001-05-1
- NCGC00016453-03
- SMR001233247
- 4H-Dibenzo(de,g)quinolin-11-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (+-)
- MS-25214
- NCGC00016453-04
- Prestwick2_000597
- NSC 645316
- NCGC00016453-01
- SPBio_000352
- (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol hydrochloride
- Prestwick_281
- HMS1921K18
- NSC 32979
- BDBM50250273
- STL565301
- DA-68973
- FI66638
-
- Inchi： 1S/C20H23NO4/c1-21-8-7-12-10-15(24-3)20(25-4)18-16(12)13(21)9-11-5-6-14(23-2)19(22)17(11)18/h5-6,10,13,22H,7-9H2,1-4H3/t13-/m0/s1
- InChI Key： QELDJEKNFOQJOY-ZDUSSCGKSA-N
- SMILES： O(C)C1C(=CC2CCN(C)[C@H]3CC4C=CC(=C(C=4C=1C3=2)O)OC)OC
- BRN： 0094792
Computed Properties
- Exact Mass: 341.16300
- Monoisotopic Mass: 341.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.2
- Surface Charge: 0
- Tautomer Count: 9
- Molecular Weight: 341.4
Experimental Properties
- Color/Form: Cryst.
- Density: 1.2064 (rough estimate)
- Melting Point: 216-220 °C(lit.)
- Boiling Point: 477.03°C (rough estimate)
- Flash Point: 259.9°C
- Refractive Index: 1.5614 (estimate)
- PSA: 51.16000
- LogP: 3.10800
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
- Specific Rotation: D20 +195° (chloroform)
Isocorydine Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - WGK Germany：3
- Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- RTECS：CE1057950
- Storage Condition：Please store the product under the recommended condition sin the description
Isocorydine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I797000-10mg |
Isocorydine |
475-67-2 | 10mg |
$ 64.00 | 2023-04-15 | ||
| TRC | I797000-50mg |
Isocorydine |
475-67-2 | 50mg |
$ 178.00 | 2023-04-15 | ||
| TRC | I797000-100mg |
Isocorydine |
475-67-2 | 100mg |
$ 259.00 | 2023-04-15 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1586-100mg |
Isocorydine |
475-67-2 | 98% | 100mg |
$150 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1586-20mg |
Isocorydine |
475-67-2 | 98% | 20mg |
$65 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2832-5 mg |
S-Isocorydine(+) |
475-67-2 | 98.19% | 5mg |
￥570.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2832-10 mg |
S-Isocorydine(+) |
475-67-2 | 98.19% | 10mg |
￥930.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2832-25 mg |
S-Isocorydine(+) |
475-67-2 | 98.19% | 25mg |
￥1815.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2832-1 mL * 10 mM (in DMSO) |
S-Isocorydine(+) |
475-67-2 | 98.19% | 1 mL * 10 mM (in DMSO) |
￥570.00 | 2022-04-26 | |
| ChemScence | CS-0022943-5mg |
Isocorydine |
475-67-2 | 99.95% | 5mg |
$60.0 | 2022-04-27 |
Isocorydine Related Literature
-
1. Index pages
-
2. Biosynthesis of isocorydine (1,2,10-trimethoxy-6aα-aporphin-11-ol)Om Prakash,Dewan S. Bhakuni,Randhir S. Kapil J. Chem. Soc. Perkin Trans. 1 1978 622
-
Dayana Lacerda Custódio,Valdir Florêncio da Veiga Junior RSC Adv. 2014 4 21864
-
4. 571. The aporphine series. Part III. Corydine and isocorydineD. H. Hey,A. L. Palluel J. Chem. Soc. 1957 2926
-
Yali Chen,Ruxia Li,Rongrong Gao,Qian Yan,Mei Zhong,Junxi Liu,Quanyi Zhao,Duolong Di Anal. Methods 2016 8 2645
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